N-((1-benzylpiperidin-4-yl)methyl)ethanesulfonamide

• IUPAC Name: N-[(1-benzylpiperidin-4-yl)methyl]ethanesulfonamide
• InChI: InChI=1S/C15H24N2O2S/c1-2-20(18,19)16-12-14-8-10-17(11-9-14)13-15-6-4-3-5-7-15/h3-7,14,16H,2,8-13H2,1H3
• InChI Key: QKYWDQZPOKEYBM-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCC1CCN(CC1)CC2=CC=CC=C2
• Molecular Formula: C15H24N2O2S
• Molecular Weight: 296.4 g/mol
• CAS No.: 1209058-41-2

Description

N-((1-benzylpiperidin-4-yl)methyl)ethanesulfonamide is a useful research compound. Its molecular formula is C15H24N2O2S and its molecular weight is 296.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Pharmaceutical Applications : In a study by Küçükgüzel et al. (2013), novel derivatives of celecoxib were synthesized, including N-(substituted aryl/alkylcarbamothioyl)-4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamides, which were evaluated for anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds showed promising results, particularly in anti-inflammatory and analgesic activities, without causing tissue damage in liver, kidney, colon, and brain, highlighting the therapeutic potential of such compounds (Küçükgüzel et al., 2013).

• Catalytic Applications : A study by Shi et al. (2009) introduced an environmentally benign method for the direct coupling of sulfonamides and alcohols, using a nanostructured catalyst. This method is significant for the synthesis of sulfonamide derivatives, which are important intermediates in drug synthesis. The process was characterized by a domino dehydrogenation-condensation-hydrogenation sequence, showcasing an innovative approach to catalysis involving sulfonamides (Shi et al., 2009).

• Molecular Structure Investigation : The study by Mansour and Ghani (2013) focused on a comprehensive theoretical and experimental structural analysis of a sulfamethazine Schiff-base. The research included DFT/B3LYP and HF methods combined with a 6-31G(d) basis set to optimize molecular structure and harmonic vibrational frequencies. This study illustrates the importance of detailed molecular structure analysis in understanding the properties and potential applications of sulfonamide derivatives (Mansour & Ghani, 2013).

• Antimicrobial and Enzyme Inhibition Studies : Alyar et al. (2019) synthesized new Schiff bases derived from sulfamethoxazole and evaluated their effects on various enzyme activities, demonstrating significant inhibitory effects on cholesterol esterase, tyrosinase, α-amylase, and α-glucosidase enzymes. Such studies are crucial for the development of new antimicrobial agents and understanding enzyme interactions (Alyar et al., 2019).

• Photodynamic Therapy and Cancer Treatment : The study by Pişkin et al. (2020) synthesized new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds showed high singlet oxygen quantum yield, making them potential candidates for Type II photosensitizers in the treatment of cancer through photodynamic therapy (Pişkin et al., 2020).